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Compound of Interest

Compound Name: 17:0-20:3 PC-d5
Cat. No.: B15554569
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the deuterated
phosphatidylcholine, 17:0-20:3 PC-d5. It is intended for researchers and professionals in the
fields of lipidomics, drug development, and biomedical research who utilize stable isotope-
labeled lipids as internal standards for quantitative analysis.

Core Compound Data

17:0-20:3 PC-d5, also known as 1-heptadecanoyl-2-eicosatrienoyl-sn-glycero-3-
phosphocholine-d5, is a synthetic, deuterated phospholipid. The presence of a heptadecanoic
acid (17:0) at the sn-1 position and an eicosatrienoic acid (20:3) at the sn-2 position, combined
with a deuterated phosphocholine headgroup, makes it an ideal internal standard for mass
spectrometry-based lipidomics. Its distinct mass allows for differentiation from endogenous
phosphatidylcholine species, ensuring accurate quantification of lipids in complex biological
samples.
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Parameter Value Source

1-heptadecanoyl-2-
Synonyms eicosatrienoyl-sn- [1]

glycero(d5)-3-phosphocholine

Molecular Weight 803.15 g/mol [1]
Chemical Formula C45H79D5N0O8P [1]
CAS Number 2936622-61-4 [1]
Purity >99%

Storage -20°C [1]

Experimental Protocols

The primary application of 17:0-20:3 PC-d5 is as an internal standard in quantitative lipidomics
workflows, typically employing liquid chromatography-tandem mass spectrometry (LC-MS/MS).
Below are detailed methodologies for its use.

Lipid Extraction from Biological Samples (Folch Method)

This protocol is a widely used method for extracting lipids from various biological matrices such
as plasma, tissues, or cell cultures.[2]

Materials:
» Biological sample (e.g., 100 pL plasma, 10 mg tissue homogenate)

e 17:0-20:3 PC-d5 internal standard solution (in a suitable organic solvent like chloroform or
methanol)

e Chloroform
e Methanol

e 0.9% NaCl solution (or ultrapure water)
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Glass centrifuge tubes with PTFE-lined caps

Nitrogen gas stream or vacuum concentrator

Procedure:

Sample Preparation: Homogenize tissue samples in an appropriate buffer. For liquid samples
like plasma, use directly.

Internal Standard Addition: To the sample in a glass tube, add a known amount of 17:0-20:3
PC-d5 internal standard. The amount should be optimized based on the expected
concentration of endogenous lipids of interest.

Solvent Addition: Add 20 volumes of a chloroform:methanol (2:1, v/v) mixture to the sample.
For example, for 100 uL of plasma, add 2 mL of the solvent mixture.

Extraction: Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and lipid
extraction.

Phase Separation: Add 0.2 volumes of 0.9% NaCl solution (e.g., 400 pL for 2 mL of solvent).
Vortex again for 30 seconds.

Centrifugation: Centrifuge the sample at a low speed (e.g., 2000 x g) for 10 minutes to
separate the phases. Three layers will be visible: an upper aqueous phase, a protein disk at
the interface, and a lower organic phase containing the lipids.

Lipid Collection: Carefully aspirate the lower organic layer using a glass Pasteur pipette and
transfer it to a new clean glass tube.

Drying: Evaporate the solvent from the collected organic phase under a gentle stream of
nitrogen or using a vacuum concentrator.

Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis
(e.g., methanol, isopropanol, or a mixture of mobile phases).

Quantitative Analysis by LC-MS/MS
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This protocol outlines a general approach for the analysis of phosphatidylcholines using a
reversed-phase LC coupled to a tandem mass spectrometer.

Instrumentation:

o High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid
Chromatography (UHPLC) system

e Reversed-phase C18 or C30 column

o Tandem mass spectrometer (e.g., triple quadrupole or high-resolution mass spectrometer)
equipped with an electrospray ionization (ESI) source

LC Conditions (Example):

o Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium formate and 0.1% formic
acid

» Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate and 0.1%
formic acid

o Gradient: A linear gradient from a low to a high percentage of mobile phase B is typically
used to elute lipids based on their hydrophobicity.

o Flow Rate: Dependent on the column dimensions (e.g., 0.2-0.5 mL/min for standard bore
columns).

o Column Temperature: Typically maintained between 40-60°C.
MS/MS Conditions:

 lonization Mode: Positive Electrospray lonization (ESI+) is commonly used for the analysis of
phosphatidylcholines due to the positive charge on the choline headgroup.

e Detection Mode: Multiple Reaction Monitoring (MRM) is a highly sensitive and selective
method for quantification on triple quadrupole mass spectrometers. The precursor ion of the
target lipid and its specific fragment ion are monitored. For 17:0-20:3 PC-d5, the precursor
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ion would be its [M+H]+ adduct, and a characteristic fragment would be the phosphocholine
headgroup (m/z 184.1, or its deuterated equivalent).

o Data Analysis: The peak area of the endogenous phosphatidylcholine species is normalized
to the peak area of the 17:0-20:3 PC-d5 internal standard. A calibration curve constructed
using known concentrations of the analyte with a fixed amount of the internal standard is
used to determine the absolute concentration of the endogenous lipid.

Signaling Pathways

Phosphatidylcholines are not only structural components of cellular membranes but also play
crucial roles in cellular signaling.[3][4] The metabolism of PC can generate various second
messengers. 17:0-20:3 PC-d5, as an internal standard, helps in the accurate measurement of
endogenous PCs involved in these pathways.

Phosphatidylcholine Biosynthesis (Kennedy Pathway)

The primary pathway for de novo synthesis of phosphatidylcholine in mammalian cells is the
Kennedy pathway.[5][6] This pathway involves the sequential conversion of choline to
phosphocholine, then to CDP-choline, and finally the transfer of the phosphocholine headgroup
to a diacylglycerol (DAG) molecule.
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Caption: The Kennedy Pathway for de novo phosphatidylcholine biosynthesis.

Phosphatidylcholine Catabolism and Second Messenger
Generation

Phosphatidylcholine can be hydrolyzed by various phospholipases to generate important
signaling molecules.[7] Phospholipase C (PLC) cleaves PC to produce phosphocholine and
diacylglycerol (DAG), a key activator of Protein Kinase C (PKC). Phospholipase D (PLD)
hydrolyzes PC to generate phosphatidic acid (PA), another important lipid second messenger,
and choline.
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PC Catabolism & Signaling
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Caption: Generation of second messengers from phosphatidylcholine catabolism.

Experimental Workflow Visualization

The overall process of using 17:0-20:3 PC-d5 in a typical lipidomics experiment involves
several key steps from sample collection to data analysis.
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Quantitative Lipidomics Workflow
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Caption: A typical experimental workflow for quantitative lipidomics using an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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